Cas no 2162146-36-1 ((2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt)

• Product Name: (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt
• CAS No: 2162146-36-1
• MF: C₁₃H₁₆Cl₂KNO₉S₂
• MW: 504.401741027832
• CID: 5725799
• Update Time: 2025-05-20

(2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt Chemical and Physical Properties

Names and Identifiers

• (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt

• Inchi： 1S/C13H15Cl2NO9S2.K.H/c14-6-3-1-2-5(8(6)15)12(16-25-27(21,22)23)26-13-11(20)10(19)9(18)7(4-17)24-13;;/h1-3,7,9-11,13,17-20H,4H2,(H,21,22,23);;/b16-12-;;/t7-,9-,10+,11-,13-;;/m1../s1
• InChI Key： ZGXRMUPMKBLHKX-JZFUHHFDSA-N
• SMILES： C(/C1C=CC=C(Cl)C=1Cl)(=N\OS(O)(=O)=O)\S[C@@H]1[C@@H]([C@@H](O)[C@H](O)[C@@H](CO)O1)O.[KH]

Additional information on (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt

(2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt and Its Significance in Modern Chemical Biology

The compound with the CAS number 2162146-36-1, specifically (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt, represents a fascinating intersection of natural product chemistry and synthetic biology. This chemical entity has garnered significant attention in recent years due to its unique structural properties and promising biological activities. As a derivative of glucosinolate, a class of compounds widely found in plants, this potassium salt exhibits intriguing pharmacological potential that has sparked extensive research in both academic and industrial settings.

Glucosinolates are well-known for their role in plant defense mechanisms, where they are enzymatically converted into bioactive compounds upon tissue damage. The introduction of chlorine atoms at the 2 and 3 positions of the phenyl ring in (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt modulates its chemical reactivity and biological efficacy. This modification enhances the compound's solubility and stability, making it more amenable for various biochemical applications. The potassium salt form further improves its bioavailability, which is a critical factor in drug development.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of this compound. Researchers have observed that (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt exhibits potent activity against a range of bacterial strains, including those resistant to conventional antibiotics. This is particularly relevant in the context of rising antibiotic resistance, where novel therapeutic agents are urgently needed. The mechanism behind its antimicrobial action appears to involve disruption of bacterial cell wall synthesis and modulation of intracellular signaling pathways.

In addition to its antimicrobial properties, this compound has shown promise in preclinical studies as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, diabetes, and autoimmune conditions. The ability of (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt to inhibit key inflammatory cytokines such as TNF-α and IL-6 suggests its potential as a therapeutic intervention. These findings are supported by in vitro experiments demonstrating its ability to reduce inflammatory markers in cell culture models.

The structural features of (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt also make it an attractive scaffold for drug discovery. The presence of both glucosinolate and chlorinated phenyl groups provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. Computational modeling studies have predicted that small modifications to its structure could significantly improve its binding affinity to target proteins involved in disease pathways.

The synthesis of this compound presents an interesting challenge due to the need for precise functional group manipulation. Advanced synthetic techniques, such as cross-coupling reactions and glycosylation strategies, have been employed to achieve high yields and purity. These synthetic advancements not only facilitate research but also pave the way for large-scale production if clinical applications materialize.

From a pharmacokinetic perspective, the potassium salt form of this compound offers several advantages over its free acid counterpart. It exhibits better water solubility, which is crucial for oral and parenteral administration. Furthermore, its stability under various storage conditions enhances its practicality for clinical trials and commercial use. Pharmacokinetic studies have indicated that after administration, the compound is rapidly absorbed and metabolized, with a favorable half-life that supports repeated dosing regimens.

The potential applications of (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt extend beyond infectious diseases and inflammation. Emerging research suggests that it may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability of glucosinolate derivatives to cross the blood-brain barrier is an exciting area of investigation that warrants further exploration.

In conclusion, the compound with CAS number 2162146-36-1, known as (2,3-Dichlorophenyl) α-Glucosinolate Potassium Salt, represents a significant advancement in natural product-inspired drug development. Its unique chemical structure combined with promising biological activities positions it as a valuable candidate for treating various diseases. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in addressing unmet medical needs.